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Compound of Interest

Compound Name: Ethionamide Sulfoxide

Cat. No.: B601108 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of Ethionamide Sulfoxide is paramount. This document provides immediate,

procedural guidance on personal protective equipment (PPE), operational plans, and disposal

protocols to foster a secure laboratory environment.

Hazard Identification and Risk Assessment
Ethionamide Sulfoxide is the active metabolite of Ethionamide, an antitubercular agent. While

specific safety data for Ethionamide Sulfoxide is limited, the precautionary measures for its

parent compound, Ethionamide, should be adopted as a minimum standard. Ethionamide is

classified as hazardous, with potential risks including:

Acute Toxicity: Harmful if swallowed[1].

Reproductive Toxicity: Suspected of damaging fertility or the unborn child[1][2].

Carcinogenicity: There is limited evidence of a carcinogenic effect[3].

A thorough risk assessment should be conducted before handling Ethionamide Sulfoxide,

considering the scale of the experiment and the potential for dust generation or aerosol

formation.
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The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling Ethionamide Sulfoxide.

Body Part Required PPE Specifications

Eyes/Face
Safety Glasses with side

shields or Goggles

Must be worn at all times in the

laboratory. A face shield may

be required for procedures

with a high risk of splashing.

Skin Chemical-resistant Gloves

Nitrile rubber gloves are

recommended. Check for

breakthrough times and

dispose of them immediately

after handling the compound.

Laboratory Coat

A fully buttoned lab coat

should be worn to protect skin

and personal clothing.

Respiratory Dust Mask or Respirator

For handling small quantities

of powder, a dust mask (e.g.,

N95) is recommended. For

larger quantities or when

generating dust, a half-mask

respirator with a particulate

filter (conforming to EN 143 or

equivalent) should be used[2].

Workflow for PPE Selection:
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Start: Handling Ethionamide Sulfoxide

Assess Risk:
- Quantity

- Dust/Aerosol Potential

Low Risk:
- Small quantity

- No dust

Low

High Risk:
- Large quantity

- Dust/Aerosol generation

High

Standard PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Enhanced PPE:
- Goggles/Face Shield

- Nitrile Gloves
- Lab Coat

- Respirator (Particulate Filter)

Proceed with Experiment

Click to download full resolution via product page

Figure 1. PPE Selection Workflow for Ethionamide Sulfoxide.

Operational Plan for Safe Handling
A systematic approach to handling Ethionamide Sulfoxide will minimize the risk of exposure.

Step 1: Preparation
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Designate a specific area for handling the compound, preferably within a chemical fume

hood or a ventilated enclosure.

Ensure all necessary PPE is available and in good condition.

Have spill cleanup materials readily accessible.

Step 2: Weighing and Aliquoting

Handle solid Ethionamide Sulfoxide in a manner that minimizes dust generation. Use a

balance with a draft shield or a powder containment hood.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

Step 3: Experimental Procedures

Conduct all manipulations of Ethionamide Sulfoxide within a certified chemical fume hood.

Avoid skin contact at all times. Use appropriate tools (spatulas, forceps) for handling.

Step 4: Post-Handling

Decontaminate the work area with an appropriate solvent and then soap and water.

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water after removing PPE.

Emergency Procedures
In the event of an exposure or spill, immediate action is crucial.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill: For minor spills, wear appropriate PPE, cover the spill with an absorbent material, and

collect it in a sealed container for disposal. For major spills, evacuate the area and contact

the institution's emergency response team.

Disposal Plan
All waste containing Ethionamide Sulfoxide must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated PPE and absorbent materials, in

a clearly labeled, sealed container.

Liquid Waste: Collect all liquid waste in a labeled, sealed, and chemical-resistant container.

Disposal: All waste must be disposed of in accordance with local, state, and federal

regulations. Consult with your institution's environmental health and safety department for

specific disposal procedures. Do not dispose of Ethionamide Sulfoxide down the drain.

Quantitative Data
While specific occupational exposure limits for Ethionamide Sulfoxide have not been

established, physical and chemical properties, along with toxicity data for the parent compound

Ethionamide, are provided below for risk assessment purposes.
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Property Value

Ethionamide Sulfoxide - Physical/Chemical

Properties

Molecular Formula C₈H₁₀N₂OS

Molecular Weight 182.25 g/mol [4]

Boiling Point 320.14 °C[4]

Flash Point 147.41 °C[4]

Ethionamide - Toxicity Data

Oral LD50 (rat) 1320 mg/kg

Oral LD50 (mouse) 1000 mg/kg

Intraperitoneal LD50 (rat) 490 mg/kg

Intraperitoneal LD50 (mouse) 1350 mg/kg

Subcutaneous LD50 (rat) 1350 mg/kg

Subcutaneous LD50 (mouse) 1580 mg/kg

Subcutaneous LD50 (guinea pig) 550 mg/kg

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ethionamide Sulfoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b601108#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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